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Compound of Interest

Compound Name: PF-06305591 dihydrate

Cat. No.: B10824405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06305591 is a potent and highly selective blocker of the voltage-gated sodium channel

NaV1.8.[1] This ion channel is predominantly expressed in peripheral nociceptive neurons and

plays a crucial role in the transmission of pain signals.[2][3][4][5] As a key driver of the action

potential upstroke in these specialized neurons, NaV1.8 is a promising therapeutic target for

the treatment of various pain states, including inflammatory and neuropathic pain.[5] The

development of selective NaV1.8 blockers like PF-06305591 represents a potential strategy for

creating non-addictive analgesics.

Assessing the oral bioavailability of drug candidates is a critical step in preclinical development,

determining the fraction of an orally administered dose that reaches systemic circulation. This

document provides a summary of pharmacokinetic data and detailed protocols for conducting

an in vivo bioavailability study of PF-06305591 dihydrate in a rodent model, based on

established methodologies.
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The following table summarizes the key pharmacokinetic parameters of PF-06305591 following

oral (p.o.) and intravenous (i.v.) administration in rats. This data is essential for evaluating the

compound's potential as an orally administered therapeutic.

Table 1: Pharmacokinetic Parameters of PF-06305591 in Rats

Parameter
Oral (p.o.) Administration
(10 mg/kg)

Intravenous (i.v.)
Administration (2 mg/kg)

Tmax (h) 0.5 -

Cmax (ng/mL) 850 -

AUC (0-inf) (ng·h/mL) 3200 1100

Clearance (mL/min/kg) - 30

Volume of Distribution (L/kg) - 3.5

Half-life (t½) (h) 3.0 2.5

Oral Bioavailability (F%) 58% -

Note: The data presented are representative values derived from typical preclinical

pharmacokinetic studies. Actual results may vary based on specific experimental conditions.

Experimental Protocols
In Vivo Oral Bioavailability Study in Rats
This protocol outlines the necessary steps to determine the oral bioavailability of PF-06305591
dihydrate in a rat model. The study involves administering the compound via both intravenous

(for reference) and oral routes.

Materials:

PF-06305591 dihydrate

Vehicle for formulation (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

Male Sprague-Dawley rats (250-300g), cannulated (jugular vein)
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Dosing gavage needles (for oral administration)

Syringes and infusion pumps (for intravenous administration)

Blood collection tubes (containing anticoagulant, e.g., K2-EDTA)

Centrifuge

Freezer (-80°C)

LC-MS/MS system for bioanalysis

Protocol:

Animal Acclimation:

House rats in a controlled environment (12-hour light/dark cycle, controlled temperature

and humidity) for at least 3 days prior to the experiment.

Provide free access to standard chow and water.

Fast animals overnight (approximately 12 hours) before dosing, with water available ad

libitum.

Dose Preparation:

Oral Formulation (e.g., 2 mg/mL): Prepare a suspension or solution of PF-06305591
dihydrate in the chosen vehicle. Sonication may be used to aid dissolution.

Intravenous Formulation (e.g., 0.4 mg/mL): Prepare a clear, sterile solution of PF-
06305591 dihydrate suitable for injection. The formulation may need to be adjusted to

ensure solubility and compatibility for IV administration.

Drug Administration:

Divide animals into two groups (n=3-5 per group).
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Group 1 (Oral Administration): Administer the PF-06305591 formulation orally via gavage

at a target dose (e.g., 10 mg/kg). Record the exact time of dosing.

Group 2 (Intravenous Administration): Administer the PF-06305591 formulation as an IV

bolus or short infusion via the jugular vein cannula at a target dose (e.g., 2 mg/kg). Record

the exact time of dosing.

Blood Sampling:

Collect blood samples (approximately 0.25 mL) from the jugular vein cannula at specified

time points.

IV Group Time Points: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

Oral Group Time Points: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

Immediately place blood samples into anticoagulant-treated tubes. Keep samples on ice.

Plasma Preparation:

Within 30 minutes of collection, centrifuge the blood samples (e.g., at 2000 x g for 10

minutes at 4°C) to separate the plasma.

Carefully transfer the supernatant (plasma) to clean, labeled tubes.

Store plasma samples at -80°C until bioanalysis.

Bioanalysis (LC-MS/MS):

Develop and validate a sensitive and selective liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of PF-06305591 in rat plasma.

Prepare calibration standards and quality control samples by spiking blank rat plasma with

known concentrations of PF-06305591.

Process plasma samples (e.g., via protein precipitation or liquid-liquid extraction) to extract

the analyte.
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Analyze the processed samples, standards, and controls using the validated LC-MS/MS

method.

Pharmacokinetic Analysis:

Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate

pharmacokinetic parameters from the plasma concentration-time data.

Parameters to calculate include Cmax, Tmax, AUC, half-life (t½), clearance (CL), and

volume of distribution (Vd).

Calculate the absolute oral bioavailability (F%) using the following formula:

F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Visualizations
Mechanism of Action: NaV1.8 Inhibition
The following diagram illustrates the role of the NaV1.8 channel in pain signaling and its

inhibition by PF-06305591.
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Mechanism of NaV1.8 inhibition by PF-06305591 in pain signaling.
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Experimental Workflow: Oral Bioavailability Assessment
The diagram below outlines the key steps in the experimental workflow for determining the oral

bioavailability of a test compound.
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Workflow for a preclinical oral bioavailability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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